Cas no 2172022-67-0 (2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}formamido)oxyacetic acid)

• Product name: 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}formamido)oxyacetic acid
• CAS No: 2172022-67-0
• MF: C₂₆H₂₄N₂O₆
• MW: 460.478567123413
• CID: 5985470
• PubChem ID: 165526160

2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}formamido)oxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}formamido)oxyacetic acid
• 2172022-67-0
• EN300-1496746
• 2-[({2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]phenyl}formamido)oxy]acetic acid

• Inchi： 1S/C26H24N2O6/c29-24(30)16-34-28-25(31)18-8-2-1-7-17(18)13-14-27-26(32)33-15-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h1-12,23H,13-16H2,(H,27,32)(H,28,31)(H,29,30)
• InChI Key： TUAZOLIZCQAHHU-UHFFFAOYSA-N
• SMILES： O(C(NCCC1C=CC=CC=1C(NOCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 460.16343649g/mol
• Monoisotopic Mass: 460.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 114Ų

Additional information on 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}formamido)oxyacetic acid

Recent Advances in the Study of 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}formamido)oxyacetic Acid (CAS: 2172022-67-0)

The compound 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}formamido)oxyacetic acid (CAS: 2172022-67-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug delivery, peptide synthesis, and targeted therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) group, a well-known protecting group in peptide chemistry, underscores its utility in synthetic and medicinal chemistry.

Recent studies have focused on the synthesis and functionalization of this compound to enhance its stability and bioavailability. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that modifications to the oxyacetic acid moiety could significantly improve the compound's binding affinity to specific biological targets. This finding opens new avenues for the development of novel therapeutics, particularly in the treatment of inflammatory diseases and cancer.

In addition to its therapeutic potential, 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}formamido)oxyacetic acid has been investigated for its role in peptide synthesis. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its orthogonality and ease of removal under mild conditions. Recent advancements in SPPS techniques have leveraged this compound to achieve higher yields and purities of synthetic peptides, as reported in a 2022 study in *Organic Letters*.

Another area of interest is the compound's application in drug delivery systems. Researchers have explored its use as a linker molecule in antibody-drug conjugates (ADCs), where it facilitates the stable attachment of cytotoxic agents to monoclonal antibodies. A 2023 preprint on *bioRxiv* highlighted the compound's ability to maintain linker stability under physiological conditions, thereby improving the efficacy and safety profile of ADCs.

Despite these promising developments, challenges remain in the large-scale production and clinical translation of this compound. Issues such as scalability, cost-effectiveness, and potential toxicity need to be addressed in future studies. Nevertheless, the growing body of research on 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}formamido)oxyacetic acid underscores its potential as a versatile tool in chemical biology and pharmaceutical development.

In conclusion, the compound 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}formamido)oxyacetic acid (CAS: 2172022-67-0) represents a promising area of research with diverse applications in drug development and peptide synthesis. Continued exploration of its properties and functionalities is expected to yield significant breakthroughs in the coming years.